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Compound of Interest

Compound Name: 3-Ethoxypropylamine

Cat. No.: B153944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Ethoxypropylamine, a versatile primary amine used as an intermediate in the synthesis of

various organic compounds, including dyes.[1][2] This document outlines its molecular weight

and density, and provides detailed experimental protocols for their determination, ensuring

accurate and reproducible results in a laboratory setting.

Core Physicochemical Data
The fundamental physicochemical properties of 3-Ethoxypropylamine are summarized in the

table below for easy reference.
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Property Value Source

Molecular Weight 103.16 g/mol [3][4][5]

Density 0.861 g/mL at 25 °C [3][6]

Linear Formula C₂H₅O(CH₂)₃NH₂ [3]

CAS Number 6291-85-6 [3]

Boiling Point 136-138 °C [3][6]

Appearance Clear, colorless liquid [1]

Experimental Protocols for Property Determination
Accurate characterization of 3-Ethoxypropylamine is critical for its application in research and

development. The following sections detail standard laboratory procedures for determining its

molecular weight and density.

Determination of Molecular Weight via the Dumas
Method
For a volatile liquid such as 3-Ethoxypropylamine, the Dumas method is a classical and

reliable technique for determining its molecular weight.[7] The method relies on the ideal gas

law (PV=nRT) to determine the number of moles of a vaporized sample.[7]

Methodology:

Preparation: A clean, dry flask of a known volume is sealed with a foil cap pierced with a

small hole. The mass of the empty flask, foil, and a rubber band is accurately measured.

Sample Introduction: A small amount (a few milliliters) of 3-Ethoxypropylamine is

introduced into the flask.

Vaporization: The flask is heated in a boiling water bath, causing the 3-Ethoxypropylamine
to vaporize and expel the air from the flask. The excess vapor escapes through the pinhole.
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Condensation: Once all the liquid has vaporized, the flask is removed from the water bath

and allowed to cool to room temperature. The vapor inside condenses back into a liquid. The

outside of the flask should be carefully dried.[7]

Final Mass Measurement: The flask, now containing the condensed 3-Ethoxypropylamine,

is reweighed. The mass of the vapor is determined by subtracting the initial mass of the

empty flask assembly.

Volume Determination: The volume of the flask is determined by filling it with water and then

measuring the volume of the water.[7]

Calculation: The molecular weight (M) is calculated using the rearranged ideal gas law

equation: M = (mRT) / (PV), where 'm' is the mass of the vapor, 'R' is the ideal gas constant,

'T' is the temperature of the boiling water bath in Kelvin, 'P' is the atmospheric pressure, and

'V' is the volume of the flask.[8]

Determination of Density using a Pycnometer
A pycnometer, a flask with a precisely known volume, provides a highly accurate method for

determining the density of a liquid.[9]

Methodology:

Initial Weighing: A clean and dry pycnometer is weighed accurately.

Sample Filling: The pycnometer is filled with 3-Ethoxypropylamine, ensuring no air bubbles

are present. The stopper is inserted, and any excess liquid is carefully wiped from the

exterior.

Second Weighing: The filled pycnometer is weighed. The mass of the 3-Ethoxypropylamine
is the difference between this mass and the mass of the empty pycnometer.

Volume Calibration: The same procedure is repeated with a reference liquid of known

density, typically deionized water, at a specific temperature. This allows for the precise

calibration of the pycnometer's volume.
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Density Calculation: The density of 3-Ethoxypropylamine is calculated by dividing the mass

of the amine by the calibrated volume of the pycnometer.

Synthesis Workflow of 3-Ethoxypropylamine
The industrial preparation of 3-Ethoxypropylamine can be achieved through a two-step

process involving the cyanoethylation of ethanol followed by hydrogenation. A patent for this

process outlines the following workflow.[10]
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Step 1: Cyanoethylation

Step 2: Hydrogenation

Purification

Ethanol & Catalyst A
in Reactor

Acrylonitrile
(added dropwise)

Reaction

Heat Preservation

3-Ethoxypropionitrile
(>97% purity)

3-Ethoxypropionitrile

Catalyst B, H₂, Inhibitor
in Autoclave

Hydrogenation
(70-150°C, 3.0-6.0 MPa)

Crude 3-Ethoxypropylamine

Vacuum Distillation

Final Product:
3-Ethoxypropylamine

(>99.5% purity)

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Ethoxypropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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